
Benzyl 2-fluoro-4-morpholinobenzoate: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzyl 2-fluoro-4-

morpholinobenzoate

Cat. No.: B568059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the key physicochemical properties of

Benzyl 2-fluoro-4-morpholinobenzoate, a compound of interest in contemporary chemical

research and pharmaceutical development.

Physicochemical Data Summary
A critical parameter for any chemical entity is its molecular weight, which is fundamental for

stoichiometric calculations in synthesis, analytical characterization, and formulation

development. The properties of Benzyl 2-fluoro-4-morpholinobenzoate are detailed below.

Parameter Value Reference

Molecular Formula C₁₈H₁₈FNO₃ [1]

Molecular Weight 315.339 g/mol [1]

CAS Number 1272756-24-7 [1][2]

Logical Relationship of Molecular Weight
Determination
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The molecular weight of a compound is a direct function of its elemental composition, as

defined by its molecular formula. The process for determining the molecular weight of Benzyl
2-fluoro-4-morpholinobenzoate is outlined in the following diagram.

Identify Molecular Formula
C₁₈H₁₈FNO₃

Determine Atomic Weights
C: 12.011
H: 1.008
F: 18.998
N: 14.007
O: 15.999

is composed of

Calculate Total Mass
(18 × C) + (18 × H) + (1 × F) + (1 × N) + (3 × O)

are used to

Molecular Weight
315.339 g/mol

equals
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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